Cas no 94838-48-9 (Benzenepropanoic acid, 4-amino-β-methyl-, ethyl ester)

• Product Name: Benzenepropanoic acid, 4-amino-β-methyl-, ethyl ester
• CAS No: 94838-48-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5262393
• PubChem ID: 69526732
• Update Time: 2025-06-11

Benzenepropanoic acid, 4-amino-β-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-amino-β-methyl-, ethyl ester

• Inchi： 1S/C12H17NO2/c1-3-15-12(14)8-9(2)10-4-6-11(13)7-5-10/h4-7,9H,3,8,13H2,1-2H3
• InChI Key： JMMZYEHPYZGZOK-UHFFFAOYSA-N
• SMILES： CCOC(CC(C1C=CC(N)=CC=1)C)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Benzenepropanoic acid, 4-amino-β-methyl-, ethyl ester

Benzenepropanoic acid, 4-amino-β-methyl-, ethyl ester (CAS No. 94838-48-9): A Comprehensive Overview

Benzenepropanoic acid, 4-amino-β-methyl-, ethyl ester, identified by its CAS number 94838-48-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable intermediate in the development of various therapeutic agents. The detailed exploration of its chemical properties, synthetic pathways, and emerging applications in medicinal chemistry provides a comprehensive understanding of its significance in contemporary research.

The molecular structure of Benzenepropanoic acid, 4-amino-β-methyl-, ethyl ester consists of a benzene ring substituted with an amino group at the 4-position and a β-methylpropanoic acid moiety esterified with ethanol. This configuration imparts distinct physicochemical properties, including solubility characteristics and reactivity profiles, which are crucial for its utility in synthetic chemistry. The presence of both amino and ester functional groups offers multiple points for chemical modification, making it a versatile building block for the construction of more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds derived from simple aromatic precursors. The synthesis of Benzenepropanoic acid, 4-amino-β-methyl-, ethyl ester exemplifies the strategic use of such intermediates to develop novel drug candidates. Researchers have leveraged its structural framework to explore derivatives with enhanced pharmacological activity. For instance, modifications at the amino and ester positions have been investigated for their potential to modulate binding interactions with biological targets, thereby influencing therapeutic efficacy.

The synthetic routes to Benzenepropanoic acid, 4-amino-β-methyl-, ethyl ester typically involve multi-step organic transformations starting from commercially available aromatic compounds. One common approach involves the selective functionalization of the benzene ring followed by introduction of the amino and ester groups. Advances in catalytic methods have enabled more efficient and sustainable syntheses, reducing the environmental impact of production processes. These developments align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The pharmacological relevance of Benzenepropanoic acid, 4-amino-β-methyl-, ethyl ester has been explored in several preclinical studies. Its derivatives have been investigated for their potential as kinase inhibitors, particularly those targeting aberrantly activated signaling pathways in cancer. The amino group provides a site for covalent bonding with protein targets, while the ester moiety can be hydrolyzed to release active pharmacophores. Such structural features are critical for designing molecules with high selectivity and low toxicity.

In addition to its applications in oncology research, Benzenepropanoic acid, 4-amino-β-methyl-, ethyl ester has been studied for its role in central nervous system (CNS) drug development. Modifications to its core structure have yielded compounds with potential neuroprotective and anti-inflammatory properties. The ability to fine-tune molecular parameters allows chemists to optimize bioavailability and target engagement, which are essential factors in CNS drug discovery. Collaborative efforts between synthetic chemists and biologists have led to novel insights into disease mechanisms and therapeutic strategies.

The analytical characterization of Benzenepropanoic acid, 4-amino-β-methyl-, ethyl ester relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about molecular structure, purity, and impurity profiles. Rigorous analytical validation ensures that the compound meets stringent quality standards required for pharmaceutical applications. Such precision is indispensable for maintaining consistency across different batches and scales of production.

The future prospects of Benzenepropanoic acid, 4-amino-β-methyl-, ethyl ester are promising, with ongoing research focusing on expanding its utility in drug discovery pipelines. Innovations in computational chemistry and artificial intelligence are being employed to predict novel derivatives with enhanced pharmacokinetic properties. Furthermore, interdisciplinary approaches combining organic synthesis with bioinformatics promise to accelerate the identification of lead compounds derived from this intermediate. These advancements underscore the dynamic nature of modern pharmaceutical research.

In conclusion, Benzenepropanoic acid, 4-amino-β-methyl-, ethyl ester (CAS No. 94838-48-9) represents a significant contribution to the arsenal of pharmaceutical intermediates available today. Its unique structural attributes enable diverse applications across multiple therapeutic areas, driven by continuous innovation in synthetic methodologies and biological exploration. As research progresses, this compound is poised to play an increasingly pivotal role in shaping next-generation therapeutics.